N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C19H23NO3S/c21-17(18(8-1-2-9-18)16-6-4-12-24-16)20-13-19(22)10-3-5-15-14(19)7-11-23-15/h4,6-7,11-12,22H,1-3,5,8-10,13H2,(H,20,21)
• InChI Key: ONDYEOUUDZQFOL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCC3(CCCC4=C3C=CO4)O
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol

Description

N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C19H23NO3S and its molecular weight is 345.46. The purity is usually 95%.
BenchChem offers high-quality N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Angiotensin II Receptor Antagonists

Research on nonpeptide angiotensin II receptor antagonists, such as a series of N-(biphenylylmethyl)imidazoles, demonstrates the potential of structurally complex molecules in developing oral antihypertensives. These compounds, through modifications and substitutions, have shown potent antihypertensive effects upon oral administration, highlighting the therapeutic application possibilities in hypertension treatment (Carini et al., 1991).

Heterocyclic Synthesis

The synthesis and investigation of thiophenylhydrazonoacetates for heterocyclic synthesis indicate the versatility of such compounds in generating various nitrogen nucleophile-reactive derivatives. This adaptability underscores their utility in creating a wide range of heterocyclic compounds, which are crucial in medicinal chemistry and drug development (Mohareb et al., 2004).

Antimicrobial Activities

The synthesis and biological evaluation of cycloalkylthiophene-Schiff bases and their metal complexes have been explored for antibacterial and antifungal activities. Such studies demonstrate the potential of these compounds in addressing microbial resistance and developing new antimicrobial agents (Altundas et al., 2010).

Histone Deacetylase Inhibition

The development of 5-aroylindolyl-substituted hydroxamic acids as selective histone deacetylase 6 inhibitors showcases the application of complex organic molecules in modulating epigenetic mechanisms. Such compounds have potential therapeutic applications in neurodegenerative diseases, such as Alzheimer's disease, by ameliorating disease phenotypes through the inhibition of specific histone deacetylases (Lee et al., 2018).